3-Benzyl-6-methyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-benzyl-6-methyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H27N3O2S2/c1-15-8-10-24(11-9-15)19(26)14-28-22-23-18-12-16(2)29-20(18)21(27)25(22)13-17-6-4-3-5-7-17/h3-7,15-16H,8-14H2,1-2H3
• InChI Key: VTBRXINQVOMKJO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC(C3)C
• Molecular Formula: C22H27N3O2S2
• Molecular Weight: 429.6 g/mol
• CAS No.: 689262-61-1

Description

3-Benzyl-6-methyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C22H27N3O2S2 and its molecular weight is 429.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The compound is part of a broader class of thienopyrimidinones known for their diverse biological activities. Studies have developed efficient synthetic routes for these compounds, including microwave-assisted methods and traditional cyclocondensation reactions, demonstrating the versatility and accessibility of thienopyrimidine derivatives for further biological evaluation (Deohate & Palaspagar, 2020; Santos et al., 2015). Moreover, crystallographic studies have provided detailed insights into the structural configurations of related thienopyrimidinone derivatives, offering a foundation for understanding their interaction with biological targets (Glidewell et al., 2003).

Biological Activities and Applications

Research into thienopyrimidinones has revealed their potential as dual inhibitors of critical enzymes like thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are key targets in cancer therapy. One study highlighted a compound with potent dual inhibitory activity against human TS and DHFR, suggesting a promising avenue for the development of new anticancer agents (Gangjee et al., 2008). Another line of research focused on the synthesis of pyrimidine derivatives with insecticidal and antibacterial potential, underlining the broad spectrum of possible applications for thienopyrimidinone compounds in addressing various diseases and pests (Deohate & Palaspagar, 2020).